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Compound of Interest

1-Methylcyclohex-3-ene-1-
Compound Name:
carboxylic acid

Cat. No.: B102904

CAS Number: 16646-42-7

This technical guide provides a comprehensive overview of 1-Methylcyclohex-3-ene-1-
carboxylic acid, catering to researchers, scientists, and professionals in drug development.
The document details the compound's properties, a proposed synthesis protocol, and explores
its potential biological activities based on structurally related molecules.

Chemical and Physical Properties

1-Methylcyclohex-3-ene-1-carboxylic acid is a cyclic carboxylic acid with a molecular
formula of CsH1202 and a molecular weight of 140.18 g/mol . While extensive experimental
data for this specific compound is not readily available in public literature, its structural features
suggest it is a liquid at room temperature with a boiling point that would allow for distillation
under reduced pressure.

Property Value Source

CAS Number 16646-42-7 Internal Search
Molecular Formula CsH1202 Internal Search
Molecular Weight 140.18 g/mol Internal Search
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Synthesis Protocol

A plausible and efficient method for the synthesis of 1-Methylcyclohex-3-ene-1-carboxylic
acid is through a Diels-Alder reaction, a powerful tool in organic chemistry for the formation of
six-membered rings. This [4+2] cycloaddition involves the reaction of a conjugated diene with a
dienophile.

Proposed Experimental Protocol: Diels-Alder Reaction

This protocol outlines the synthesis of 1-Methylcyclohex-3-ene-1-carboxylic acid from
isoprene and methacrylic acid.

Materials:

 Isoprene (freshly distilled)

e Methacrylic acid

e Toluene (anhydrous)

e Hydroquinone (inhibitor)

e Sodium bicarbonate solution (5% w/v)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

o High-pressure reaction vessel or sealed tube
Procedure:

e Reaction Setup: In a high-pressure reaction vessel or a thick-walled sealed tube, combine
freshly distilled isoprene (1.2 equivalents) and methacrylic acid (1.0 equivalent).

e Solvent and Inhibitor: Add anhydrous toluene to dissolve the reactants, followed by a
catalytic amount of hydroquinone to prevent polymerization of the reactants.
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e Reaction Conditions: Seal the vessel and heat the reaction mixture to 150-180°C for 12-24
hours. The progress of the reaction should be monitored by Thin Layer Chromatography
(TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

o Work-up: After the reaction is complete, cool the vessel to room temperature. Transfer the
reaction mixture to a separatory funnel.

o Extraction: Wash the organic layer sequentially with a 5% sodium bicarbonate solution to
remove unreacted methacrylic acid, followed by a brine wash.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel to yield pure 1-Methylcyclohex-3-ene-1-carboxylic acid.

Diels-Alder Synthesis Workflow
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A flowchart illustrating the synthesis of 1-Methylcyclohex-3-ene-1-carboxylic acid.

Potential Biological Activity and Signaling Pathways
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While direct biological studies on 1-Methylcyclohex-3-ene-1-carboxylic acid are limited in
publicly accessible literature, research on structurally similar compounds, particularly
derivatives of cyclohex-1-ene-1-carboxylic acid, provides valuable insights into its potential
therapeutic applications.

Studies on amidrazone derivatives of a closely related compound have demonstrated
significant anti-inflammatory and antiproliferative activities. These derivatives were shown to
inhibit the production of pro-inflammatory cytokines such as TNF-a and IL-6 in human
peripheral blood mononuclear cells (PBMCSs). This suggests that 1-Methylcyclohex-3-ene-1-
carboxylic acid and its derivatives could potentially modulate inflammatory responses.

The anti-inflammatory effects of these related compounds are likely mediated through the
inhibition of key signaling pathways involved in inflammation, such as the Nuclear Factor-kappa
B (NF-kB) pathway. NF-kB is a crucial transcription factor that regulates the expression of
numerous genes involved in the inflammatory response.
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Proposed Anti-Inflammatory Signaling Pathway
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A diagram of the proposed inhibitory effect on the NF-kB signaling pathway.
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Conclusion

1-Methylcyclohex-3-ene-1-carboxylic acid is a compound with potential for further
investigation in the field of drug discovery, particularly in the development of novel anti-
inflammatory agents. The Diels-Alder reaction provides a straightforward synthetic route to this
molecule. Based on the biological activities of structurally related compounds, it is
hypothesized that this carboxylic acid may exert its effects through the modulation of key
inflammatory signaling pathways such as NF-kB. Further in-vitro and in-vivo studies are
warranted to fully elucidate its pharmacological profile and therapeutic potential.

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 1-Methylcyclohex-3-
ene-1-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b102904#1-methylcyclohex-3-ene-1-carboxylic-acid-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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